Cas no 496788-48-8 (Butanamide, 2-[(1R)-1-cyanoethyl]-2-hydroxy-3-methyl-, (2R)-)

• Product Name: Butanamide, 2-[(1R)-1-cyanoethyl]-2-hydroxy-3-methyl-, (2R)-
• CAS No: 496788-48-8
• MF: C₈H₁₄N₂O₂
• MW: 170.208961963654
• CID: 1525072
• Update Time: 2024-08-24

Butanamide, 2-[(1R)-1-cyanoethyl]-2-hydroxy-3-methyl-, (2R)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, 2-[(1R)-1-cyanoethyl]-2-hydroxy-3-methyl-, (2R)-

• Inchi： 1S/C8H14N2O2/c1-5(2)8(12,7(10)11)6(3)4-9/h5-6,12H,1-3H3,(H2,10,11)/t6-,8-/m1/s1
• InChI Key： XBZFDVLEBBKWFK-HTRCEHHLSA-N
• SMILES： C(N)(=O)[C@@]([C@@H](C#N)C)(O)C(C)C

Computed Properties

• Exact Mass: 170.10562

Experimental Properties

• Density: 1.111±0.06 g/cm3(Predicted)
• Boiling Point: 379.9±32.0 °C(Predicted)
• PSA: 87.11
• pka: 11.94±0.29(Predicted)